Cas no 6976-58-5 (Octanoic acid,4-chlorophenyl ester)

• Product Name: Octanoic acid,4-chlorophenyl ester
• CAS No: 6976-58-5
• MF: C₁₄H₁₉ClO₂
• MW: 254.752463579178
• CID: 514546
• PubChem ID: 230152
• Update Time: 2025-04-19

Octanoic acid,4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,4-chlorophenyl ester
• (4-chlorophenyl) octanoate
• 4-Chlor-1-octanoyloxy-benzol
• 4-chlorophenyl caprylate
• 4-chlorophenyl octanoate
• AC1L5IWD
• AC1Q3OKV
• AR-1K8977
• CTK5D1281
• NSC24732
• octanoic acid-(4-chloro-phenyl ester)
• Octansaeure-(4-chlor-phenylester)
• p-chlorophenyl octanoate
• DTXSID30282150
• Octanoic acid, 4-chlorophenyl ester
• NSC-24732
• (4-chlorophenyl)octanoate
• 6976-58-5
• FSEXRXSPQYSFBC-UHFFFAOYSA-N

• Inchi： 1S/C14H19ClO2/c1-2-3-4-5-6-7-14(16)17-13-10-8-12(15)9-11-13/h8-11H,2-7H2,1H3
• InChI Key： FSEXRXSPQYSFBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 254.10747
• Monoisotopic Mass: 254.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.60590